Cas no 929042-36-4 (6'-O-galloylalbiflorin)

6'-O-galloylalbiflorin structure

Product Name:6'-O-galloylalbiflorin

CAS No:929042-36-4

MF:C₃₀H₃₂O₁₅

MW:632.566090583801

CID:2016858

PubChem ID:124079396

Update Time:2024-10-26

6'-O-galloylalbiflorin Chemical and Physical Properties

Names and Identifiers

- 6'-O-galloylalbiflorin
- (1R,3R,4R,6S,9S)-9-[(Benzoyloxy)methyl]-4-hydroxy-6-methyl-1-[[6-O-(3,4,5-trihydroxybenzoyl)-β-D-glucopyranosyl]oxy]-7-oxatricyclo[4.3.0.03,9]nonan-8-one (ACI)
- D
- 6′-O-Galloylalbiflorin
- Galloylalbiflorin
- HY-N9917
- UNII-PS2BCP6269
- 7-Oxatricyclo(4.3.0.03,9)nonan-8-one, 9-((benzoyloxy)methyl)-4-hydroxy-6-methyl-1-((6-O-(3,4,5-trihydroxybenzoyl)-beta-D-glucopyranosyl)oxy)-, (1R,3R,4R,6S,9S)-
- 929042-36-4
- 6'-galloylalbiflorin
- (1R,3R,4R,6S,9S)-9-((Benzoyloxy)methyl)-4-hydroxy-6-methyl-1-((6-O-(3,4,5-trihydroxybenzoyl)-beta-D-glucopyranosyl)oxy)-7-oxatricyclo(4.3.0.03,9)nonan-8-one
- (1R,3R,4R,6S,9S)-9-((BENZOYLOXY)METHYL)-4-HYDROXY-6-METHYL-1-((6-O-(3,4,5-TRIHYDROXYBENZOYL)-.BETA.-D-GLUCOPYRANOSYL)OXY)-7-OXATRICYCLO(4.3.0.03,9)NONAN-8-ONE
- CHEBI:132816
- CS-0204173
- 7-OXATRICYCLO(4.3.0.03,9)NONAN-8-ONE, 9-((BENZOYLOXY)METHYL)-4-HYDROXY-6-METHYL-1-((6-O-(3,4,5-TRIHYDROXYBENZOYL)-.BETA.-D-GLUCOPYRANOSYL)OXY)-, (1R,3R,4R,6S,9S)-
- [(2R,3S,4S,5R,6S)-6-[[(1R,3R,4R,6S,9S)-9-(benzoyloxymethyl)-4-hydroxy-6-methyl-8-oxo-7-oxatricyclo[4.3.0.03,9]nonan-1-yl]oxy]-3,4,5-trihydroxyoxan-2-yl]methyl 3,4,5-trihydroxybenzoate
- 6-o-Galloylalbiflorin
- PS2BCP6269
- DA-53478
- Inchi： 1S/C30H32O15/c1-28-10-18(33)15-9-30(28,29(15,27(40)45-28)12-42-24(38)13-5-3-2-4-6-13)44-26-23(37)22(36)21(35)19(43-26)11-41-25(39)14-7-16(31)20(34)17(32)8-14/h2-8,15,18-19,21-23,26,31-37H,9-12H2,1H3/t15-,18+,19+,21+,22-,23+,26-,28-,29-,30-/m0/s1
- InChI Key： NKYKOCKNAQIWRZ-QKYHNZPSSA-N
- SMILES： O([C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](COC(C2C=C(O)C(O)=C(O)C=2)=O)O1)[C@@]12[C@]3(OC([C@@]1([C@H]([C@@H](C3)O)C2)COC(C1C=CC=CC=1)=O)=O)C

Computed Properties

Exact Mass: 632.17412031g/mol
Monoisotopic Mass: 632.17412031g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 15
Heavy Atom Count: 45
Rotatable Bond Count: 10
Complexity: 1150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 239Å²

6'-O-galloylalbiflorin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
S e l l e c k ZHONG GUO	E0662-1mg	6'-O-galloylalbiflorin	929042-36-4		1mg	￥21867.3	2022-04-26
S e l l e c k ZHONG GUO	E0662-5mg	6'-O-galloylalbiflorin	929042-36-4		5mg	￥65438.1	2022-04-26
S e l l e c k ZHONG GUO	E0662-25mg	6'-O-galloylalbiflorin	929042-36-4		25mg	￥196478.1	2022-04-26
MedChemExpress	HY-N9917-1mg	Galloylalbiflorin	929042-36-4	≥95.0%	1mg	￥4320	2025-04-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	A01_9279717-5mg	6'-O-Galloylalbiflorin, 95%	929042-36-4	95%	5mg	¥7500.00	2025-04-11